4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide

• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C17H21NO3S/c1-4-18(15-8-6-7-14(3)13-15)22(19,20)17-11-9-16(10-12-17)21-5-2/h6-13H,4-5H2,1-3H3
• InChI Key: IJNYDDZEHBTAAS-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=CC=C(C=C2)OCC

Description

4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide, also known as EEMBS, is a chemical compound that has been widely studied for its potential use in scientific research. EEMBS belongs to a class of compounds known as sulfonamides, which have been used in various applications, including as antibacterial agents and in the treatment of hypertension and diabetes. In

Mechanism of Action

The mechanism of action of 4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide involves its ability to selectively block ion channels. Ion channels are proteins that are involved in the transport of ions across cell membranes. By blocking specific ion channels, this compound can alter cellular signaling and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to block pain sensation and reduce inflammation. This compound has also been studied for its potential use in the treatment of various diseases, including cancer and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide in lab experiments is its selectivity for certain types of ion channels. This allows researchers to study the role of specific channels in cellular physiology. However, this compound also has limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research involving 4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide. One area of interest is the development of new compounds based on the structure of this compound that may have improved selectivity and efficacy. Another area of interest is the use of this compound in the development of new therapies for pain and inflammation. Additionally, this compound may be useful in the study of other ion channels and their role in cellular physiology.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential use in scientific research. Its ability to selectively block ion channels makes it a valuable tool for studying the role of these channels in cellular physiology. While there are limitations to its use, this compound has many potential applications and future directions for research.

Synthesis Methods

The synthesis of 4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide involves a multi-step process that begins with the reaction of 3-methylbenzenesulfonyl chloride with sodium ethoxide to form the corresponding sodium salt. The sodium salt is then reacted with N-ethyl-N-(2-hydroxyethyl)amine to form the intermediate compound. Finally, the intermediate is reacted with ethyl iodide to form this compound.

Scientific Research Applications

4-ethoxy-N-ethyl-N-(3-methylphenyl)benzenesulfonamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the role of ion channels in cellular physiology. This compound has been shown to selectively block certain types of ion channels, including the TRPV1 channel, which is involved in pain sensation. By blocking these channels, this compound can be used to study their role in cellular signaling and physiology.